Cyclopropanepropanoic acid, 2,2-difluoro-beta-oxo-, ethyl ester

• Molecular Formula: C8H10F2O3
• Molecular Weight: 192.16 g/mol
• IUPAC Name: ethyl 3-(2,2-difluorocyclopropyl)-3-oxopropanoate
• InChI: InChI=1S/C8H10F2O3/c1-2-13-7(12)3-6(11)5-4-8(5,9)10/h5H,2-4H2,1H3
• InChI Key: YSHAPJCYPYXXBC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1CC1(F)F

Description

Cyclopropanepropanoic acid, 2,2-difluoro-beta-oxo-, ethyl ester is a useful research compound. Its molecular formula is C8H10F2O3 and its molecular weight is 192.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To monoethyl malonate (2.164 g, 16.4 mmol) in a round bottom flask under inert argon atmosphere was added 60 ml of THF and the vessel was cooled to −78° C. To this was added n-butyllithium solution (20.48 ml of 1.6 M in hexane, 32.8 mmol) and the temperature was raised gradually until it reached 0° C. for 15 minutes. The lithiated malonate solution was then cooled to −78° C. again and the crude 2,2-difluoro-cyclopropanecarbonyl chloride dissolved in THF (10 mL) was added drop wise over 20 minutes and the reaction mixture was warmed to 0° C. at which time the reaction was complete as shown by TLC (potasiumpermanganate stain). The reaction mixture was then worked up with (2×20 ml) saturated sodium hydrogen carbonate solution and (1×20 ml) saturated brine solution. This was then extracted with (2×20 ml) ethyl acetate and the organic portion of the reaction mixture was then reduced in-vacuo and subsequently adsorbed onto silica and chromatographed (AcOEt 10:90 heptane). Combination of the desired fractions and evaporation afforded 3-(2,2-difluoro-cyclopropyl)-3-oxo-propionic acid ethyl ester (678 mg, 43% yield) as a colourless liquid. MS (ESI+): 193.3, 4 ([M+H]+).